2,2,2-Trifluoro-1-(2-imidazol-1-yl-phenyl)-ethanol

• CAS No.: 1033804-90-8
• Molecular Formula: C11H9F3N2O
• Molecular Weight: 242.20 g/mol
• IUPAC Name: 2,2,2-trifluoro-1-(2-imidazol-1-ylphenyl)ethanol
• InChI: InChI=1S/C11H9F3N2O/c12-11(13,14)10(17)8-3-1-2-4-9(8)16-6-5-15-7-16/h1-7,10,17H
• InChI Key: XDJDIJFSEGZVSY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(C(F)(F)F)O)N2C=CN=C2

Description

2,2,2-Trifluoro-1-(2-imidazol-1-yl-phenyl)-ethanol is a useful research compound. Its molecular formula is C11H9F3N2O and its molecular weight is 242.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To 2-imidazol-1-yl-benzaldehyde (0.344 g, 2 mmol) in THF (8 ml) was added trifluoromethyltrimethyl silane (0.341 g, 2.4 mmol). The reaction mixture was cooled to 0-5° C. (ice water bath) and tetra-n-butyl ammonium fluoride (0.035 ml, 0.035 mmol, 1M in THF) was added. The ice bath was removed, and the mixture was stirred at room temperature for 6 hours. 2N HCl (5 ml) was added, and the reaction mixture was further stirred for 3 hours at room temperature. Solvent was removed on the rotavap under reduced pressure. Crude residue was dissolved in DCM (30 ml), washed with water (20 ml), brine (20 ml) and dried with sodium sulfate. The solvent was removed to give crude 2,2,2-trifluoro-1-(2-imidazol-1-yl-phenyl)-ethanol (0.45 g, 93%), which was directly used in the next step.